5-ethyl-N-[5-(ethylsulfonyl)-2-hydroxyphenyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide

• Molecular Formula: C21H20N2O7S
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 5-ethyl-N-(5-ethylsulfonyl-2-hydroxyphenyl)-8-oxo-[1,3]dioxolo[4,5-g]quinoline-7-carboxamide
• InChI: InChI=1S/C21H20N2O7S/c1-3-23-10-14(20(25)13-8-18-19(9-16(13)23)30-11-29-18)21(26)22-15-7-12(5-6-17(15)24)31(27,28)4-2/h5-10,24H,3-4,11H2,1-2H3,(H,22,26)
• InChI Key: XQJLFZPMTYTMKH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC3=C(C=C21)OCO3)C(=O)NC4=C(C=CC(=C4)S(=O)(=O)CC)O

Description

This compound is a synthetic quinoline derivative featuring a fused [1,3]dioxolo ring system (positions 4,5-g), an 8-oxo-5,8-dihydroquinoline core, and a carboxamide side chain substituted with a 5-(ethylsulfonyl)-2-hydroxyphenyl group. The ethylsulfonyl and hydroxyl groups may enhance solubility and target binding, while the dioxolo ring could confer rigidity to improve pharmacokinetic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-ethyl-N-[5-(ethylsulfonyl)-2-hydroxyphenyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide involves multiple steps, starting from the quinoline core. The key steps include:

Formation of the quinoline core: This is typically achieved through a Friedländer synthesis, where aniline derivatives react with ketones in the presence of acidic or basic catalysts.

Introduction of the dioxolo group: This involves the cyclization of appropriate diol precursors.

Sulfonylation and carboxylation: These steps introduce the sulfonyl and carboxamide groups, respectively, using reagents like sulfonyl chlorides and carboxylic acids under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This includes the use of high-throughput reactors, continuous flow chemistry, and advanced purification techniques like crystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

5-ethyl-N-[5-(ethylsulfonyl)-2-hydroxyphenyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide undergoes several types of chemical reactions:

Oxidation: The compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl and carboxamide groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like amines, thiols, and alcohols under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines .

Scientific Research Applications

5-ethyl-N-[5-(ethylsulfonyl)-2-hydroxyphenyl]-8-oxo-5,8-dihydro[1,3]dioxolo[4,5-g]quinoline-7-carboxamide has several scientific research applications:

Chemistry: Used as a model compound for studying quinoline derivatives and their reactivity.

Biology: Investigated for its antibacterial properties, particularly against Gram-negative bacteria.

Medicine: Potential use as an antibacterial agent in treating infections caused by resistant bacterial strains.

Industry: Used in the development of new antibacterial coatings and materials

Mechanism of Action

The compound exerts its antibacterial effects by inhibiting DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication and transcription. This inhibition leads to the disruption of DNA synthesis and ultimately bacterial cell death .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound shares structural motifs with other quinoline/isoquinoline derivatives but differs in substituent positioning and functional groups. Below is a comparative analysis with Methyl 7-(4-methoxyphenylamino)-3-methyl-5,8-dioxo-1-phenyl-5,8-dihydroisoquinoline-4-carboxylate (Compound 5d, ) :

Feature	Target Compound	Compound 5d (Isoquinoline Derivative)
Core Structure	Dioxolo[4,5-g]quinoline	Isoquinoline
Key Substituents	- Ethyl at position 5 - Ethylsulfonyl-hydroxyphenyl carboxamide	- 4-Methoxyphenylamino - Methyl at position 3 - Ester group at position 4
Functional Groups	- 8-Oxo - Hydroxyl (-OH) - Sulfonyl (-SO₂)	- 5,8-Dioxo - Methoxy (-OMe) - Ester (-CO₂Me)
Spectroscopic Data	Not provided in	IR: 1731 cm⁻¹ (ester C=O), 1677 cm⁻¹ (quinone C=O) ¹H-NMR: δ 2.68 (Me), 3.81 (OMe), 4.04 (CO₂Me)

Pharmacological and Physicochemical Implications

Solubility and Bioavailability: The target compound’s ethylsulfonyl and hydroxyl groups likely improve aqueous solubility compared to 5d’s methoxy and ester groups, which are more lipophilic. 5d’s methoxyphenylamino group may facilitate π-π stacking with aromatic residues in enzyme active sites, whereas the target’s hydroxyphenyl group could engage in hydrogen bonding.

Electron-Withdrawing Effects: The 8-oxo group in the target compound and the 5,8-dioxo system in 5d both introduce electron-withdrawing effects, which may stabilize enolate intermediates or modulate redox activity.

Synthetic Accessibility: 5d was synthesized in 53% yield via a condensation reaction, suggesting moderate efficiency .

Research Findings and Limitations

• Knowledge Gaps: Direct comparisons of binding affinity, toxicity, or metabolic profiles are unavailable. Further studies are needed to validate the hypothesized advantages of the sulfonyl and dioxolo motifs.